Cas no 1391631-21-2 (4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid)

4-Bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid is a heterocyclic compound featuring a triazole core substituted with a bromine atom at the 4-position and a carboxylic acid group at the 5-position. The methyl group at the 1-position enhances stability and influences reactivity. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its bromine substituent enables further functionalization via cross-coupling reactions, while the carboxylic acid group offers opportunities for derivatization or coordination chemistry. The structural features make it valuable for constructing complex molecular architectures with precision. Suitable for controlled reactions under standard laboratory conditions.

4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid structure

1391631-21-2 structure

Product Name:4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid

CAS No:1391631-21-2

MF:C₄H₄BrN₃O₂

MW:205.997459411621

MDL:MFCD28681515

CID:4596457

PubChem ID:72714005

Update Time:2025-06-07

4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-Triazole-5-carboxylic acid, 4-broMo-1-Methyl-
- 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid
- MDL： MFCD28681515
- Inchi： 1S/C4H4BrN3O2/c1-8-2(4(9)10)3(5)6-7-8/h1H3,(H,9,10)
- InChI Key： QJJJUEPHZZMYOB-UHFFFAOYSA-N
- SMILES： N1(C)C(C(O)=O)=C(Br)N=N1

Computed Properties

Exact Mass: 204.94869g/mol
Monoisotopic Mass: 204.94869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 68Å²

4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B812895-10mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2		10mg	$ 70.00	2022-06-06
TRC	B812895-50mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2		50mg	$ 250.00	2022-06-06
TRC	B812895-100mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2		100mg	$ 365.00	2022-06-06
Chemenu	CM423535-100mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2	95%+	100mg	$308	2023-03-27
Chemenu	CM423535-250mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2	95%+	250mg	$572	2023-03-27
Chemenu	CM423535-1g	4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2	95%+	1g	$1138	2023-03-27
Chemenu	CM423535-5g	4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2	95%+	5g	$3400	2023-03-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01045087-1g	4-Bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2	97%	1g	￥5180.0	2023-04-02
Enamine	EN300-218288-0.05g	4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2	95%	0.05g	$218.0	2023-09-16
Enamine	EN300-218288-0.1g	4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylic acid	1391631-21-2	95%	0.1g	$326.0	2023-09-16